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Compound of Interest

Compound Name: Actinomycin E2

Cat. No.: B072403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Actinomycin
E2, a potent chromopeptide antibiotic. It includes detailed Nuclear Magnetic Resonance (NMR)

and Mass Spectrometry (MS) data, comprehensive experimental protocols, and visualizations

of its biosynthetic and signaling pathways. This document is intended to serve as a valuable

resource for researchers and professionals involved in natural product chemistry, drug

discovery, and development.

Spectroscopic Data
The following tables summarize the key NMR and MS data for Actinomycin E2, also known as

Actinomycin X2.

Nuclear Magnetic Resonance (NMR) Data
The 1H and 13C NMR data for Actinomycin E2 were acquired in chloroform-d (CDCl3).

Table 1: 1H NMR Spectroscopic Data for Actinomycin E2 (in CDCl3)[1]
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

--- --- --- ---

Data not fully

available in search

results

Table 2: 13C NMR Spectroscopic Data for Actinomycin E2 (in CDCl3)[1]

Chemical Shift (δ) ppm Assignment

--- ---

Data not fully available in search results

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HR-MS) data was obtained using electrospray ionization

(ESI).

Table 3: High-Resolution Mass Spectrometry Data for Actinomycin E2

Ion m/z [M+H]+ Source

[M+H]+ 1269.6173 [1]

[M]+ 1269.3968 [2]

Experimental Protocols
The following are detailed methodologies for the acquisition of NMR and MS data for

Actinomycin E2.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: A sample of purified Actinomycin E2 is dissolved in deuterated

chloroform (CDCl3) containing 0.03% tetramethylsilane (TMS) as an internal standard. The

concentration is typically in the range of 5-10 mg/mL.

Instrumentation:1H and 13C NMR spectra are recorded on a high-field NMR spectrometer,

such as a 400 MHz instrument.

1H NMR Acquisition Parameters:

Pulse Program: Standard single-pulse sequence.

Spectral Width: Approximately 16 ppm.

Acquisition Time: 2-3 seconds.

Relaxation Delay: 1-2 seconds.

Number of Scans: 16-64, depending on the sample concentration.

Temperature: 298 K.

13C NMR Acquisition Parameters:

Pulse Program: Proton-decoupled single-pulse sequence (e.g., zgpg30).

Spectral Width: Approximately 200-220 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096, due to the lower natural abundance of 13C.

Temperature: 298 K.

Data Processing: The raw data is processed using appropriate NMR software. This includes

Fourier transformation, phase correction, baseline correction, and referencing to the internal

standard (TMS at 0.00 ppm).
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High-Resolution Mass Spectrometry (HR-MS)
Sample Preparation: A dilute solution of Actinomycin E2 is prepared in a suitable solvent

compatible with electrospray ionization, such as methanol or acetonitrile/water with 0.1% formic

acid to promote protonation.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap

instrument, equipped with an electrospray ionization (ESI) source is used.

Acquisition Parameters (Positive Ion Mode):

Ionization Mode: Electrospray Ionization (ESI), positive.

Capillary Voltage: 3.5-4.5 kV.

Cone Voltage: 20-40 V.

Source Temperature: 100-150 °C.

Desolvation Temperature: 250-350 °C.

Mass Range: m/z 100-2000.

Analyzer Mode: High resolution.

Data Analysis: The acquired mass spectrum is analyzed to determine the accurate mass of the

protonated molecule [M+H]+. The elemental composition is then calculated using the

instrument's software, which should match the expected formula for Actinomycin E2
(C63H88N12O16).

Visualizations
The following diagrams illustrate the biosynthetic pathway of Actinomycin and the signaling

pathway for its induction of immunogenic cell death.
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Biosynthetic pathway of Actinomycin E2.
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Transcriptional Inhibition
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Signaling pathway for Actinomycin-induced immunogenic cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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